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Compound of Interest

Compound Name: 4-Methyl-6-phenylnicotinic acid

CAS No.: 29051-45-4

Cat. No.: B11891851

Get Quote

An In-depth Technical Guide to the Solubility Profile of 4-Methyl-6-phenylnicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
Solubility is a critical physicochemical parameter that profoundly influences the developability of

a new chemical entity. This guide provides a comprehensive technical overview of the solubility

characteristics of 4-Methyl-6-phenylnicotinic acid. While specific quantitative solubility data

for this compound is not extensively available in public literature, this document outlines a

robust framework for its determination. We will delve into the predicted physicochemical

properties based on analogous structures, provide a qualitative solubility assessment, and

present a detailed, field-proven experimental protocol for accurate solubility measurement. This

guide is intended to be a core reference for scientists and researchers engaged in the

characterization and development of novel pharmaceutical agents.

Introduction: The Critical Role of Solubility in Drug
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In the realm of pharmaceutical sciences, the adage "a drug must be in solution to be absorbed"

remains a fundamental tenet. Aqueous solubility is a prerequisite for a drug to be absorbed

from the gastrointestinal tract and to exert its therapeutic effect. Poor solubility can lead to low

and variable bioavailability, posing significant challenges to formulation development and

clinical efficacy. Therefore, a thorough understanding and quantitative determination of a

compound's solubility profile early in the drug discovery and development process is

paramount.

This guide focuses on 4-Methyl-6-phenylnicotinic acid, a substituted pyridine derivative. The

presence of a carboxylic acid group, a phenyl ring, and a methyl group on the pyridine core

suggests a molecule with a nuanced solubility behavior, likely exhibiting pH-dependent

aqueous solubility and varying solubility in organic solvents. Understanding these

characteristics is essential for designing appropriate formulation strategies, from simple

solutions for preclinical studies to more complex dosage forms for clinical use.

Physicochemical Properties of 4-Methyl-6-
phenylnicotinic Acid: An Inferential Analysis
Direct experimental data for 4-Methyl-6-phenylnicotinic acid is scarce. However, by

examining the properties of structurally related compounds, we can infer its likely

physicochemical characteristics. These properties are crucial for predicting its solubility

behavior.

Table 1: Predicted Physicochemical Properties of 4-Methyl-6-phenylnicotinic Acid and

Related Compounds
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Property
4-Methyl-6-
phenylnicotinic
acid (Predicted)

6-Phenylnicotinic
acid

4-Methylnicotinic
acid

Molecular Formula C₁₃H₁₁NO₂ C₁₂H₉NO₂ C₇H₇NO₂[1]

Molecular Weight 213.23 g/mol 199.20 g/mol 137.14 g/mol [1]

Melting Point
Likely a solid at room

temperature
227-233°C[2] Not specified

pKa (acidic) ~2-4 (Predicted)
2.19 ± 0.10

(Predicted)[2]
Not specified

logP (Predicted) ~2-3 Not specified 0.7[1]

The presence of the carboxylic acid group suggests that the aqueous solubility of 4-Methyl-6-
phenylnicotinic acid will be highly dependent on pH. In acidic environments (pH < pKa), the

compound will exist predominantly in its neutral, less soluble form. As the pH increases above

the pKa, the carboxylic acid will deprotonate to form the more soluble carboxylate salt. The

phenyl group and the overall carbon skeleton contribute to the molecule's lipophilicity,

suggesting that it will have appreciable solubility in various organic solvents.

Qualitative Solubility Analysis: The "Like Dissolves
Like" Principle
Based on the chemical structure of 4-Methyl-6-phenylnicotinic acid, a qualitative prediction of

its solubility in common laboratory solvents can be made. The molecule possesses both polar

(carboxylic acid, pyridine nitrogen) and non-polar (phenyl ring, methyl group) features.

Table 2: Predicted Qualitative Solubility of 4-Methyl-6-phenylnicotinic Acid
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Solvent Class Common Solvents Predicted Solubility Rationale

Non-polar Hexane, Toluene Low

The polar functional

groups will limit

solubility in highly

non-polar solvents.

Polar Aprotic

Acetone, Ethyl

Acetate,

Dichloromethane

(DCM)

Moderate to Good

The compound's

polarity should align

well with these

solvents. 6-

Phenylnicotinic acid is

reported to be easily

soluble in chloroform

and dichloromethane.

[2]

Polar Protic Ethanol, Methanol Moderate to Good

The potential for

hydrogen bonding

with the carboxylic

acid and pyridine

nitrogen suggests

good solubility. 6-

Phenylnicotinic acid is

easily soluble in

ethanol.[2]

Highly Polar

Dimethylformamide

(DMF), Dimethyl

Sulfoxide (DMSO)

Good to High

These solvents are

excellent at dissolving

a wide range of

organic compounds,

including those with

both polar and non-

polar moieties.

Aqueous Water Low (at neutral pH) The significant non-

polar character of the

phenyl ring and the

overall organic

structure suggest
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limited intrinsic

aqueous solubility. 6-

Phenylnicotinic acid is

reported to be

insoluble in water.[2]

Aqueous Basic

5% Sodium

Bicarbonate

(NaHCO₃), 5%

Sodium Hydroxide

(NaOH)

Soluble

As a carboxylic acid, it

is expected to react

with bases to form a

soluble salt.[3][4]

Aqueous Acidic
5% Hydrochloric Acid

(HCl)
Low

In acidic solution, the

carboxylic acid will be

protonated, and the

compound will be in

its least soluble form.

Experimental Protocol for Quantitative Solubility
Determination: The Shake-Flask Method
The gold standard for determining equilibrium solubility is the shake-flask method.[5] This

protocol provides a detailed, step-by-step methodology for accurately measuring the solubility

of 4-Methyl-6-phenylnicotinic acid.

Materials and Equipment
4-Methyl-6-phenylnicotinic acid (ensure purity is characterized)

Selected solvents (HPLC grade or equivalent)

Scintillation vials or glass test tubes with screw caps

Constant temperature shaker bath or incubator

Analytical balance

pH meter (for aqueous solubility)
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Syringe filters (e.g., 0.22 µm PTFE or PVDF)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes

Experimental Workflow Diagram
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Preparation

Equilibration

Sampling & Analysis

Quantification

Weigh excess solid
compound into vials

Add a known volume
of solvent to each vial

Equilibrate in a shaker
bath at constant T
(e.g., 24-72 hours)

Allow excess solid
to settle

Withdraw supernatant

Filter the supernatant
(0.22 µm filter)

Dilute the filtrate
with a suitable solvent

Analyze by HPLC

Determine concentration
of the saturated solution

Prepare a standard
calibration curve

Click to download full resolution via product page

Caption: Workflow for the shake-flask solubility determination method.
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Step-by-Step Procedure
Preparation of Samples:

Add an excess amount of 4-Methyl-6-phenylnicotinic acid to several vials. The amount

should be sufficient to ensure undissolved solid remains after equilibration.

Accurately add a known volume of the desired solvent to each vial.

Equilibration:

Tightly cap the vials and place them in a constant temperature shaker bath (e.g., 25°C or

37°C).

Allow the mixtures to equilibrate for a sufficient period (typically 24 to 72 hours) to ensure

the solvent is fully saturated. Visual inspection for the presence of undissolved solid is

crucial.

Phase Separation and Sampling:

After equilibration, let the vials stand undisturbed at the same constant temperature until

the excess solid has settled.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a 0.22 µm syringe filter into a clean vial. This step is

critical to remove any undissolved microparticles.

Analysis:

Accurately dilute the filtered saturated solution with a suitable solvent to a concentration

within the linear range of the analytical method.

Analyze the diluted sample using a validated HPLC method to determine the

concentration of 4-Methyl-6-phenylnicotinic acid.

Quantification:
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Prepare a series of standard solutions of 4-Methyl-6-phenylnicotinic acid of known

concentrations.

Generate a calibration curve by plotting the analytical response (e.g., peak area) versus

concentration.

Use the calibration curve to determine the concentration of the diluted sample and

subsequently calculate the solubility in the original saturated solution.

Considerations for pH-Dependent Solubility
To determine the aqueous solubility as a function of pH, use a series of buffered solutions

with known pH values as the solvent.

Measure the pH of the saturated solution after equilibration to confirm the final pH.

Data Analysis and Modeling
The experimental solubility data can be modeled using various thermodynamic equations. For

temperature-dependent solubility, the modified Apelblat equation is commonly used and has

been shown to provide good correlation for similar compounds.[6]

Conclusion
While direct, published quantitative solubility data for 4-Methyl-6-phenylnicotinic acid is not

readily available, a comprehensive understanding of its likely solubility profile can be derived

from its chemical structure and the properties of analogous compounds. This guide provides

the theoretical foundation and a detailed, practical experimental protocol for the accurate

determination of its solubility in various solvents. The data generated from these studies will be

invaluable for guiding formulation development and ensuring the successful progression of this

compound through the drug development pipeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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